2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide

• IUPAC Name: 2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide
• InChI: InChI=1S/C16H18N4O2/c1-5-8-17-15(21)13(4)20-16(22)18-10-19(20)14-9-11(2)6-7-12(14)3/h1,6-7,9-10,13H,8H2,2-4H3,(H,17,21)
• InChI Key: GRPOBARINZMXJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C=NC(=O)N2C(C)C(=O)NCC#C
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of triazole derivatives and has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of 2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide is not fully understood. However, studies have suggested that this compound exerts its antimicrobial and anticancer effects by inhibiting key enzymes involved in the growth and proliferation of microorganisms and cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide exhibits low toxicity towards mammalian cells. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide in lab experiments is its potential antimicrobial and anticancer activity. However, the compound's low solubility in water can be a limitation for certain experiments.

Future Directions

There are several future directions for research on 2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide. One area of interest is the development of new derivatives with improved solubility and bioactivity. Another area of research is the investigation of the compound's potential use in combination therapy for the treatment of bacterial infections and cancer. Additionally, the compound's anti-inflammatory and antioxidant effects could be further explored for potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide has been reported in the literature using different methods. One of the methods involves the reaction of 2-(2,5-dimethylphenyl)hydrazinecarboxamide with propargyl bromide in the presence of a base such as potassium carbonate. The resulting compound is then reacted with ethyl chloroformate to obtain the final product.

Scientific Research Applications

2-[2-(2,5-dimethylphenyl)-5-oxo-1,2,4-triazol-1-yl]-N-prop-2-ynylpropanamide has potential applications in various fields of scientific research. One of the main areas of interest is its antimicrobial activity. Studies have shown that this compound exhibits significant antimicrobial activity against various strains of bacteria and fungi. It has also been investigated for its potential use as an anticancer agent. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis.